![molecular formula C24H25NO4S B2587765 2-(9H-Fluoren-9-ylmethoxycarbonyl)-8-thia-2-azaspiro[4.5]decane-3-carboxylic acid CAS No. 2344677-45-6](/img/structure/B2587765.png)
2-(9H-Fluoren-9-ylmethoxycarbonyl)-8-thia-2-azaspiro[4.5]decane-3-carboxylic acid
Overview
Description
“2-(9H-Fluoren-9-ylmethoxycarbonyl)-8-thia-2-azaspiro[4.5]decane-3-carboxylic acid” is a chemical compound with the CAS Number 2230803-86-6 . It has a molecular weight of 407.47 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C24H25NO5/c26-22(27)21-13-24(9-11-29-12-10-24)15-25(21)23(28)30-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20-21H,9-15H2,(H,26,27) . This code provides a specific textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 407.47 . More detailed physical and chemical properties are not available in the sources I found.Scientific Research Applications
Peptide Synthesis
The compound EN300-6738109 is utilized in the synthesis of peptides. It acts as a precursor for the introduction of the Fmoc (fluorenylmethyloxycarbonyl) protective group in amino acids, which is a standard approach in solid-phase peptide synthesis . This method allows for the selective deprotection of amino acids under mild basic conditions without affecting the peptide chain.
Medicinal Chemistry
In medicinal chemistry, EN300-6738109 serves as a building block for the creation of various bioactive molecules. Its structure is key in the development of compounds with potential therapeutic applications, such as antifungal, antimicrobial, and anticancer agents .
Biological Activity Studies
The fluorene moiety present in EN300-6738109 is significant in the study of biological activities. It has been reported that derivatives of fluorene, like those obtained from EN300-6738109, show promising results in microbial activity and molecular docking studies, which are crucial for drug discovery .
Synthesis of Bioactive Agents
EN300-6738109 is used in the synthesis of new classes of bioactive agents, such as thiazolidinones and azetidinones, based on fluorene moieties. These agents are synthesized and then tested for various biological activities, including their potential as anticancer or antitumor agents .
Safety and Hazards
properties
IUPAC Name |
2-(9H-fluoren-9-ylmethoxycarbonyl)-8-thia-2-azaspiro[4.5]decane-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25NO4S/c26-22(27)21-13-24(9-11-30-12-10-24)15-25(21)23(28)29-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20-21H,9-15H2,(H,26,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKZUGGVHWIHRNL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCC12CC(N(C2)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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